Cas no 2228011-06-9 (tert-butyl (1S,4S)-5-(4-methylpiperidin-4-yl)oxy-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4S)-5-(4-methylpiperidin-4-yl)oxy-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228011-06-9
• MF: C₁₆H₂₈N₂O₃
• MW: 296.405124664307
• CID: 5998951
• PubChem ID: 165968637
• Update Time: 2025-10-23

tert-butyl (1S,4S)-5-(4-methylpiperidin-4-yl)oxy-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4S)-5-(4-methylpiperidin-4-yl)oxy-2-azabicyclo2.1.1hexane-2-carboxylate
• EN300-1885446
• 2228011-06-9
• tert-butyl (1S,4S)-5-[(4-methylpiperidin-4-yl)oxy]-2-azabicyclo[2.1.1]hexane-2-carboxylate

• Inchi： 1S/C16H28N2O3/c1-15(2,3)21-14(19)18-10-11-9-12(18)13(11)20-16(4)5-7-17-8-6-16/h11-13,17H,5-10H2,1-4H3/t11-,12-,13?/m0/s1
• InChI Key： NNMBAVTVVOIETA-VYAYZGMFSA-N
• SMILES： O(C1(C)CCNCC1)C1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.20999276g/mol
• Monoisotopic Mass: 296.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl (1S,4S)-5-(4-methylpiperidin-4-yl)oxy-2-azabicyclo2.1.1hexane-2-carboxylate

Comprehensive Analysis of tert-butyl (1S,4S)-5-(4-methylpiperidin-4-yl)oxy-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228011-06-9)

The compound tert-butyl (1S,4S)-5-(4-methylpiperidin-4-yl)oxy-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228011-06-9) is a structurally unique bicyclic derivative with significant potential in pharmaceutical and chemical research. Its molecular framework combines a 2-azabicyclo[2.1.1]hexane core with a 4-methylpiperidin-4-yl ether linkage, offering intriguing stereochemical and functional properties. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in modulating biological targets such as enzymes and receptors.

One of the key features of tert-butyl (1S,4S)-5-(4-methylpiperidin-4-yl)oxy-2-azabicyclo[2.1.1]hexane-2-carboxylate is its stereospecific configuration, denoted by the (1S,4S) descriptor. This chiral arrangement is critical for its interactions with biological systems, as enantiopure compounds often exhibit enhanced selectivity and efficacy. The tert-butyl ester group further enhances the molecule's stability, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its utility in the development of novel therapeutics, particularly in neurological and inflammatory disorders, where azabicyclic scaffolds are gaining traction.

From a synthetic perspective, the incorporation of a 4-methylpiperidin-4-yl moiety introduces a versatile handle for further derivatization. This structural motif is frequently explored in medicinal chemistry due to its ability to improve pharmacokinetic properties, such as solubility and metabolic stability. The oxy-2-azabicyclo[2.1.1]hexane core, on the other hand, contributes to the compound's rigidity, which can be advantageous in designing conformationally constrained analogs. These attributes make CAS No. 2228011-06-9 a compelling subject for researchers investigating next-generation small-molecule drugs.

In the context of current trends, the demand for chiral building blocks and bicyclic heterocycles has surged, driven by the pharmaceutical industry's focus on precision medicine. The compound's 2-azabicyclo[2.1.1]hexane scaffold aligns with the growing interest in strained ring systems, which often exhibit unique bioactivity. Additionally, its potential role in central nervous system (CNS) drug development resonates with the increasing prevalence of neurological conditions globally. Researchers are also exploring its applicability in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality.

Another area of interest is the compound's compatibility with modern synthetic techniques, such as flow chemistry and catalyzed cross-coupling reactions. Its tert-butyl carboxylate group is amenable to deprotection under mild conditions, facilitating downstream modifications. This flexibility is particularly valuable in high-throughput screening campaigns, where rapid diversification of core structures is essential. Furthermore, the 4-methylpiperidin-4-yl fragment's basicity could be leveraged to optimize drug-target interactions, a strategy frequently employed in G-protein-coupled receptor (GPCR) targeting.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, tert-butyl (1S,4S)-5-(4-methylpiperidin-4-yl)oxy-2-azabicyclo[2.1.1]hexane-2-carboxylate is designed with green chemistry principles in mind, minimizing hazardous byproducts. This aligns with the pharmaceutical industry's shift toward sustainable practices, a topic frequently searched by stakeholders in process chemistry and API manufacturing.

In summary, CAS No. 2228011-06-9 represents a multifaceted compound with broad relevance in contemporary research. Its structural complexity, combined with its potential therapeutic and synthetic applications, positions it as a valuable asset in the toolkit of medicinal chemists. As the scientific community continues to explore azabicyclic derivatives and stereoselective synthesis, this compound is poised to play a pivotal role in advancing drug discovery and development.